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Compound of Interest

Compound Name: Methysergide Maleate

Cat. No.: B10753237 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Methysergide is a semi-synthetic ergot alkaloid derivative widely used in research

as a serotonin (5-HT) receptor ligand.[1][2][3] It functions as a mixed antagonist for 5-HT2

receptors (subtypes 5-HT2A, 5-HT2B, and 5-HT2C) and a partial agonist for 5-HT1 receptors.

[4] This dual activity makes it a valuable tool for studying serotonergic signaling pathways,

particularly in the context of vasoconstriction, neurotransmission, and migraine

pathophysiology.[1][5][6]

Accurate and reproducible experimental results depend on the proper preparation and storage

of stable stock solutions. This document provides detailed protocols for preparing

Methysergide Maleate solutions, summarizes its key chemical properties, and outlines its

primary mechanism of action.

Compound Information and Properties
Methysergide Maleate is typically supplied as a white to off-white crystalline powder.[7] It is

crucial to refer to the batch-specific molecular weight provided on the product's Certificate of

Analysis for precise concentration calculations.

Table 1: Chemical and Physical Properties of Methysergide Maleate
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Property Value Source(s)

Molecular Formula C₂₁H₂₇N₃O₂ · C₄H₄O₄ [4]

Molecular Weight 469.54 g/mol [8]

CAS Number 129-49-7

Appearance
White to off-white

solid/crystalline powder
[7]

| Storage (Solid) | Store at Room Temperature or 2-8°C. Protect from light. | |

Solubility Data
The solubility of Methysergide Maleate can vary, and it is important to select an appropriate

solvent for the intended experimental concentration and application. While soluble in water up

to 10 mM, gentle warming may be required to fully dissolve the compound. For higher

concentrations, organic solvents may be considered, but their potential effects on the

experimental system must be evaluated.

Table 2: Solubility of Methysergide Maleate in Common Solvents

Solvent
Max
Concentration
(mg/mL)

Max
Concentration
(mM)

Notes Source(s)

Water 4.7 10
Gentle
warming may
be required.

DMSO Slightly Soluble Slightly Soluble
Data not fully

quantified.
[4]

| Methanol| Slightly Soluble | Slightly Soluble | Data not fully quantified. |[4] |

Experimental Protocols
Safety Precautions
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Methysergide Maleate is classified as an acute oral toxicant (Acute Toxicity 3, H301).[8]

Always handle the solid powder and stock solutions wearing appropriate Personal Protective

Equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
This protocol is recommended for most in vitro cell culture experiments where an aqueous

solution is preferred.

Materials:

Methysergide Maleate powder

High-purity water (e.g., sterile, deionized, or cell culture grade)

Calibrated analytical balance

Sterile conical tube or vial

Vortex mixer

Water bath or heat block (optional)

Methodology:

Calculate Mass: Determine the mass of Methysergide Maleate needed. To prepare a 10

mM solution, use the following formula: Mass (mg) = 10 mmol/L * 0.001 L/mL * Desired

Volume (mL) * 469.54 g/mol * 1000 mg/g Simplified: Mass (mg) = Desired Volume (mL) *

4.6954

Weigh Compound: Accurately weigh the calculated mass of Methysergide Maleate and

transfer it to a sterile conical tube.

Add Solvent: Add the corresponding volume of high-purity water to the tube.

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, gentle warming (e.g., 37°C) with intermittent vortexing can be applied until
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the solution is clear.

Sterilization (Optional): If required for sterile applications, filter the stock solution through a

0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store frozen at -20°C.

Table 3: Example Calculations for a 10 mM Aqueous Stock Solution

Desired Final Volume Required Mass of Methysergide Maleate

1 mL 4.70 mg

5 mL 23.48 mg

| 10 mL | 46.95 mg |
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Stock Solution Workflow

1. Weigh Methysergide
Maleate Powder

2. Add Calculated
Volume of Solvent

3. Vortex / Warm Gently
to Dissolve

4. Aliquot into
Single-Use Volumes

5. Store at -20°C,
Protected from Light

Click to download full resolution via product page

Caption: Workflow for Methysergide Maleate Stock Solution Preparation.

Protocol 2: Storage and Stability of Stock Solutions
Proper storage is critical to maintain the stability and activity of Methysergide Maleate stock

solutions.

Freezing: Following reconstitution, stock solutions should be aliquoted and stored frozen at

-20°C.
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Stability: Aqueous stock solutions are reported to be stable for up to 3 months when stored

at -20°C.

Light Sensitivity: Protect solutions from light during storage.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can degrade the compound.

Use single-use aliquots whenever possible.

Recommendation: Despite the reported stability, it is best practice to use freshly prepared

solutions or solutions stored for a short duration to ensure maximal activity.[9]

Mechanism of Action Visualization
Methysergide primarily acts as an antagonist at 5-HT2 receptors. In systems like the

vasculature, serotonin (5-HT) binding to 5-HT2A/2B receptors on smooth muscle or endothelial

cells can trigger signaling cascades (e.g., via Gq proteins) that lead to vasodilation and

increased vascular permeability, phenomena associated with migraine headaches.[5][6]

Methysergide competitively blocks this interaction, thereby inhibiting the downstream effects of

serotonin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.apexbt.com/methysergide-maleate.html
https://www.youtube.com/watch?v=CT7vsK6itnU
https://pubmed.ncbi.nlm.nih.gov/59325/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methysergide's Antagonism at 5-HT2 Receptors
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Caption: Mechanism of Methysergide as a 5-HT2 Receptor Antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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